Cas no 1355729-95-1 (Methyl 4-(difluoromethyl)-3-methoxypyridine-5-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-methoxypyridine-5-carboxylate
• CAS No: 1355729-95-1
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4812282
• Update Time: 2025-10-29

Methyl 4-(difluoromethyl)-3-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-methoxypyridine-5-carboxylate
• methyl 4-(difluoromethyl)-5-methoxypyridine-3-carboxylate

• Inchi： 1S/C9H9F2NO3/c1-14-6-4-12-3-5(9(13)15-2)7(6)8(10)11/h3-4,8H,1-2H3
• InChI Key： MJDUAMVWDJGGSU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1C(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 4-(difluoromethyl)-3-methoxypyridine-5-carboxylate

Comprehensive Overview of Methyl 4-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS No. 1355729-95-1)

Methyl 4-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS No. 1355729-95-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique difluoromethyl and methoxy functional groups, which contribute to its reactivity and potential applications. The compound's molecular structure, C9H9F2NO3, highlights its versatility in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 4-(difluoromethyl)-3-methoxypyridine-5-carboxylate has surged due to their role in drug discovery and crop protection. Researchers are particularly interested in its potential as a building block for active pharmaceutical ingredients (APIs) or agrochemical intermediates. The incorporation of fluorine atoms often enhances the bioavailability and metabolic stability of molecules, making this compound a valuable asset in medicinal chemistry.

The synthesis of CAS No. 1355729-95-1 typically involves multi-step reactions, including esterification and halogenation processes. Its carboxylate ester group offers flexibility for further derivatization, enabling the creation of diverse biologically active molecules. This adaptability aligns with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized.

From an industrial perspective, Methyl 4-(difluoromethyl)-3-methoxypyridine-5-carboxylate is often discussed in the context of patent literature and process optimization. Companies specializing in fine chemicals are exploring scalable production methods to meet the growing demand. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring the compound meets the stringent purity standards required for research and development.

Environmental and regulatory considerations also play a role in the compound's applications. As a non-hazardous material under standard conditions, it aligns with global initiatives for safer chemical alternatives. Its stability under controlled storage conditions (typically 2-8°C) further enhances its utility in laboratory and industrial settings.

Looking ahead, CAS No. 1355729-95-1 is poised to remain relevant in interdisciplinary research. Its compatibility with cross-coupling reactions and catalysis opens doors for innovative applications in material science and catalysis. As the scientific community continues to explore structure-activity relationships, this compound may unlock new possibilities in targeted therapeutics and sustainable agriculture.